Cas no 2580209-43-2 (2-Fluorocyclohex-2-en-1-ol)

• Product Name: 2-Fluorocyclohex-2-en-1-ol
• CAS No: 2580209-43-2
• MF: C₆H₉FO
• MW: 116.133465528488
• MDL: MFCD33019851
• CID: 5672110
• PubChem ID: 155858427
• Update Time: 2025-06-14

2-Fluorocyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2580209-43-2
• EN300-27113086
• 2-Fluorocyclohex-2-en-1-ol

• MDL： MFCD33019851
• Inchi： 1S/C6H9FO/c7-5-3-1-2-4-6(5)8/h3,6,8H,1-2,4H2
• InChI Key： SACYSMUTAOHXTJ-UHFFFAOYSA-N
• SMILES： FC1=CCCCC1O

Computed Properties

• Exact Mass: 116.063743068g/mol
• Monoisotopic Mass: 116.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Fluorocyclohex-2-en-1-ol

Comprehensive Analysis of 2-Fluorocyclohex-2-en-1-ol (CAS No. 2580209-43-2): Properties, Applications, and Industry Trends

2-Fluorocyclohex-2-en-1-ol (CAS No. 2580209-43-2) is a fluorinated cyclic alcohol with significant relevance in modern organic synthesis and pharmaceutical research. This compound, characterized by its unique fluorine-substituted cyclohexene structure, has garnered attention for its versatile reactivity and potential applications in drug discovery, agrochemicals, and material science. The presence of both a fluorine atom and a hydroxyl group on the cyclohexene ring creates a valuable synthetic intermediate, enabling diverse chemical transformations.

In recent years, the demand for fluorinated building blocks like 2-Fluorocyclohex-2-en-1-ol has surged due to their role in optimizing drug candidates. Researchers frequently search for "fluorine in medicinal chemistry" or "cyclohexene derivatives for drug design," reflecting the compound's alignment with current trends in bioisosteric replacement strategies. The introduction of fluorine atoms into organic molecules often enhances metabolic stability, bioavailability, and target binding affinity—key factors driving innovation in small-molecule therapeutics.

The synthesis of CAS No. 2580209-43-2 typically involves selective fluorination of cyclohexenol precursors or ring-functionalization approaches. Advanced techniques such as electrophilic fluorination or transition-metal-catalyzed reactions are commonly explored, as evidenced by frequent queries like "how to introduce fluorine into cyclic alcohols." These methods highlight the compound's synthetic accessibility while addressing industry needs for atom-efficient methodologies.

From an application perspective, 2-Fluorocyclohex-2-en-1-ol serves as a precursor for chiral auxiliaries and stereoselective synthesis. Its structural features make it valuable for creating fluorinated analogs of natural products—a hot topic in pharmaceutical research. Searches for "fluorine in bioactive molecules" and "cyclohexene-based scaffolds" underscore its importance in developing next-generation therapeutics with improved pharmacokinetic profiles.

Environmental and regulatory considerations also shape discussions around fluorinated compounds. While 2-Fluorocyclohex-2-en-1-ol itself isn't classified as hazardous, researchers increasingly investigate "green fluorination methods" and "sustainable halogen chemistry." This reflects broader industry shifts toward eco-friendly synthetic routes, aligning with global initiatives for green chemistry and reduced environmental impact in chemical manufacturing.

Analytical characterization of CAS No. 2580209-43-2 employs techniques like NMR spectroscopy (particularly ¹⁹F-NMR), mass spectrometry, and HPLC purity analysis. These methods address common quality control questions such as "how to verify fluorinated compound purity"—a critical concern for end-users in high-value chemical production.

Market trends indicate growing interest in custom fluorination services and tailored heterocyclic compounds, positioning 2-Fluorocyclohex-2-en-1-ol as a strategic material for contract research organizations. The compound's compatibility with high-throughput screening workflows further enhances its appeal for combinatorial chemistry applications.

In material science, derivatives of 2-Fluorocyclohex-2-en-1-ol contribute to advanced polymer modifiers and liquid crystal formulations. Recent patents exploring "fluorinated cyclohexanol-based materials" demonstrate its potential in electronic displays and specialty coatings—areas experiencing rapid technological advancement.

Future research directions likely focus on catalytic asymmetric fluorination of similar scaffolds and AI-driven molecular design incorporating this motif. As computational tools advance, searches for "predicting fluorinated compound properties" and "machine learning for halogenated molecules" will increasingly intersect with practical applications of 2580209-43-2.

For procurement specialists, understanding supply chain dynamics for fluorinated intermediates remains crucial. Keywords like "reliable CAS 2580209-43-2 suppliers" and "bulk fluorochemical sourcing" reflect practical considerations in acquiring this compound while ensuring consistent quality standards and regulatory compliance.